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Compound of Interest

Compound Name: P163-0892

Cat. No.: B11190360

For Research Use Only. Not for use in diagnostic procedures.

Introduction

P163-0892 is a novel compound under investigation for its potential therapeutic applications.
Understanding its antimicrobial properties is a critical step in its development. This document
provides detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of
P163-0892 against various bacterial strains. The MIC is the lowest concentration of an
antimicrobial agent that prevents the visible growth of a microorganism after overnight
incubation. The protocols provided herein describe the broth microdilution and agar dilution
methods, which are standard procedures for antimicrobial susceptibility testing.

Accurate MIC determination is essential for evaluating the efficacy of new antimicrobial agents
and for establishing the level of resistance in bacterial strains. The data generated from these
assays are crucial for researchers and scientists in the field of drug development.

Principle of MIC Determination

The fundamental principle of MIC testing is to challenge a standardized bacterial inoculum with
a range of concentrations of the antimicrobial agent in a defined growth medium. After a
specific incubation period, the lowest concentration of the agent that inhibits visible bacterial
growth is recorded as the MIC. This can be achieved through dilution methods in either a liquid
(broth) or solid (agar) medium.
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Data Presentation

The following tables present hypothetical MIC data for P163-0892 against common Gram-
positive and Gram-negative bacteria. These tables are for illustrative purposes to guide data
presentation.

Table 1: MIC of P163-0892 against Gram-Positive Bacteria

Bacterial Strain ATCC Number MIC (pg/mL)
Staphylococcus aureus 29213 2
Enterococcus faecalis 29212 8
Streptococcus pneumoniae 49619 0.5

Bacillus subtilis 6633 4

Table 2: MIC of P163-0892 against Gram-Negative Bacteria

Bacterial Strain ATCC Number MIC (pg/mL)
Escherichia coli 25922 16
Pseudomonas aeruginosa 27853 32

Klebsiella pneumoniae 700603 16
Salmonella enterica 14028 8

Experimental Protocols
Protocol 1: Broth Microdilution MIC Assay

This method utilizes 96-well microtiter plates to test a range of P163-0892 concentrations.
Materials:
e P163-0892 stock solution (e.g., 1280 pg/mL)

» Sterile 96-well round-bottom microtiter plates
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» Cation-adjusted Mueller-Hinton Broth (CAMHB)

e Bacterial strains (e.g., from ATCC)

e 0.5 McFarland turbidity standard

» Sterile saline or phosphate-buffered saline (PBS)

e Spectrophotometer

e InC

 To cite this document: BenchChem. [Application Note: P163-0892 Minimum Inhibitory
Concentration (MIC) Determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11190360#p163-0892-minimume-inhibitory-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/product/b11190360#p163-0892-minimum-inhibitory-concentration-mic-determination
https://www.benchchem.com/product/b11190360#p163-0892-minimum-inhibitory-concentration-mic-determination
https://www.benchchem.com/product/b11190360#p163-0892-minimum-inhibitory-concentration-mic-determination
https://www.benchchem.com/product/b11190360#p163-0892-minimum-inhibitory-concentration-mic-determination
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11190360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11190360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

